6-((5Z)-5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-YL)hexanoic acid

• IUPAC Name: 6-[(5Z)-5-[[5-(4-acetylphenyl)furan-2-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
• InChI: InChI=1S/C22H21NO5S2/c1-14(24)15-6-8-16(9-7-15)18-11-10-17(28-18)13-19-21(27)23(22(29)30-19)12-4-2-3-5-20(25)26/h6-11,13H,2-5,12H2,1H3,(H,25,26)/b19-13-
• InChI Key: BRVCYZULQYMKEL-UYRXBGFRSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)S3)CCCCCC(=O)O
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)C2=CC=C(O2)/C=C\3/C(=O)N(C(=S)S3)CCCCCC(=O)O
• Molecular Formula: C22H21NO5S2
• Molecular Weight: 443.5 g/mol
• CAS RN: 618077-52-4

Description

6-((5Z)-5-{[5-(4-Acetylphenyl)-2-furyl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-YL)hexanoic acid is a useful research compound. Its molecular formula is C22H21NO5S2 and its molecular weight is 443.53. The purity is usually 95%.
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Scientific Research Applications

Apoptosis Signal-Regulating Kinase 1 Inhibition

The compound has been identified as a novel structural scaffold for inhibiting Apoptosis Signal-Regulating Kinase 1 (ASK1), which plays a role in various human disorders. Derivatives of this compound, including 6-((5Z)-5-{[5-(4-bromophenyl)-2-furyl]methylene}-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)hexanoic acid, have shown significant inhibitory activity against ASK1, making them potentially important for pharmaceutical applications (Volynets et al., 2013).

Antifungal Activity

Certain derivatives of the compound have been prepared as potential antifungal agents. Their antifungal efficacy was evaluated against various fungal species, with some showing significant inhibitory effects (Doležel et al., 2009).

Anticancer and Antiangiogenic Properties

Novel derivatives of the compound have been synthesized and evaluated for their anticancer and antiangiogenic effects in a mouse tumor model. The results demonstrated significant reduction in tumor volume and cell number, and an increase in the life span of mice bearing tumors, suggesting potential for anticancer therapy (Chandrappa et al., 2010).

Aldose Reductase Inhibition

A study focused on (4-oxo-2-thioxothiazolidin-3-yl)acetic acids, closely related to the compound , revealed their potential as aldose reductase inhibitors. This enzyme is implicated in diabetic complications, and these compounds exhibited potent inhibitory activity, suggesting their therapeutic potential in diabetes management (Kučerová-Chlupáčová et al., 2020).

Anti-Inflammatory Properties

Some derivatives of the compound were synthesized and evaluated for anti-inflammatory activity. The study indicated that certain derivatives showed promising anti-inflammatory effects, highlighting their potential use in anti-inflammatory therapies (Nikalje, 2014).